O-Benzylhydroxylamine hydrochloride
Overview
Description
O-Benzylhydroxylamine (hydrochloride): is a chemical compound with the molecular formula C7H10ClNO. It is commonly used in organic synthesis and has applications in various fields such as chemistry, biology, and medicine. The compound is known for its stability in the form of its hydrochloride salt, which makes it easier to handle and store .
Scientific Research Applications
Chemistry:
Synthesis of Hydroxylamines and Hydroxyamates: Used as a reagent in the preparation of these compounds, which are important intermediates in organic synthesis.
Formation of Nitrones: Utilized in the formation of nitrones from carbonyl compounds, which are then used in cycloaddition reactions.
Biology and Medicine:
Tuberculosis Treatment: Early studies indicated its potential in treating tuberculosis by reducing cholesterol levels in the blood.
Biochemical Research: Used in the study of enzyme mechanisms and as a probe in biochemical assays.
Industry:
Pharmaceuticals: Employed in the synthesis of various pharmaceutical intermediates and active ingredients.
Agrochemicals: Used in the production of agrochemical compounds.
Safety and Hazards
O-Benzylhydroxylamine hydrochloride is considered hazardous. It causes skin irritation, serious eye damage, and may cause an allergic skin reaction . It may also cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection .
Mechanism of Action
Mechanism: O-Benzylhydroxylamine (hydrochloride) exerts its effects primarily through its ability to act as a nucleophile and reducing agent. It can donate electrons to electrophilic centers, facilitating various chemical transformations .
Molecular Targets and Pathways:
Carbonyl Compounds: Targets carbonyl groups in aldehydes and ketones, reducing them to hydroxylamines.
Electrophilic Centers: Reacts with electrophilic centers in organic molecules, leading to substitution or addition reactions.
Biochemical Analysis
Biochemical Properties
O-Benzylhydroxylamine hydrochloride plays a significant role in biochemical reactions. It is used for the synthesis of hydroxylamine and hydroxylamine reagents
Cellular Effects
It is known that the compound can effectively treat tuberculosis when dissolved in bovine serum, and it can also reduce cholesterol levels in the blood
Molecular Mechanism
It is known to exert its effects at the molecular level, including potential binding interactions with biomolecules and possible enzyme inhibition or activation
Preparation Methods
Synthetic Routes and Reaction Conditions:
Alkylation Method: One common method involves the alkylation of hydroxylamine with benzyl chloride in the presence of a base such as sodium hydroxide.
Hydrochloric Acid Method: Another method involves reacting O-benzylacetoxime with hydrochloric acid in methanol.
Industrial Production Methods: Industrial production often follows similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and advanced purification techniques ensures high-quality production suitable for commercial applications .
Chemical Reactions Analysis
Types of Reactions:
Common Reagents and Conditions:
Reducing Agents: Sodium borohydride, lithium aluminum hydride.
Solvents: Methanol, dimethyl sulfoxide (DMSO).
Catalysts: Transition metal catalysts such as palladium or nickel.
Major Products:
Hydroxylamines: Formed from the reduction of carbonyl compounds.
Nitrones: Formed from the reaction with carbonyl compounds in the presence of oxidizing agents.
Comparison with Similar Compounds
Similar Compounds:
O-Phenylhydroxylamine: Similar in structure but with a phenyl group instead of a benzyl group.
O-Methoxybenzylhydroxylamine: Contains a methoxy group on the benzyl ring, altering its reactivity and solubility.
Uniqueness:
Stability: O-Benzylhydroxylamine (hydrochloride) is more stable in its hydrochloride form compared to other hydroxylamines.
Versatility: It is widely used in various synthetic applications due to its ability to form stable intermediates and products.
properties
IUPAC Name |
O-benzylhydroxylamine;hydron;chloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO.ClH/c8-9-6-7-4-2-1-3-5-7;/h1-5H,6,8H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HYDZPXNVHXJHBG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[H+].C1=CC=C(C=C1)CON.[Cl-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
159.61 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2687-43-6 |
Source
|
| Record name | O-Benzylhydroxylamine hydrochloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2687-43-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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